N-(3-{[3-(dimethylamino)propyl]amino}propyl)nicotinamide di(2-butenedioate)

• IUPAC Name: (E)-but-2-enedioic acid;N-[3-[3-(dimethylamino)propylamino]propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H24N4O.2C4H4O4/c1-18(2)11-5-9-15-8-4-10-17-14(19)13-6-3-7-16-12-13;2*5-3(6)1-2-4(7)8/h3,6-7,12,15H,4-5,8-11H2,1-2H3,(H,17,19);2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+
• InChI Key: WZVMEISUWTXJJR-LVEZLNDCSA-N
• Canonical SMILES: CN(C)CCCNCCCNC(=O)C1=CN=CC=C1.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: CN(CCCNCCCNC(=O)C1=CN=CC=C1)C.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O
• Molecular Formula: C22H32N4O9
• Molecular Weight: 496.5 g/mol

Description

N-(3-{[3-(dimethylamino)propyl]amino}propyl)nicotinamide di(2-butenedioate), commonly known as DMNQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMNQ is a redox-active compound that can act as an electron acceptor, and its ability to generate reactive oxygen species (ROS) has made it a valuable tool for studying oxidative stress and related biological processes.

Mechanism of Action

DMNQ acts as an electron acceptor and can undergo redox cycling in the presence of cellular reductants such as NADH. This redox cycling leads to the generation of N-(3-{[3-(dimethylamino)propyl]amino}propyl)nicotinamide di(2-butenedioate), which can cause oxidative damage to cellular components. DMNQ can also directly inhibit complex III of the electron transport chain, leading to a decrease in ATP production and an increase in N-(3-{[3-(dimethylamino)propyl]amino}propyl)nicotinamide di(2-butenedioate) production.
Biochemical and Physiological Effects:
DMNQ can have a variety of biochemical and physiological effects on cells and tissues. DMNQ-induced oxidative stress can lead to the activation of cellular signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-kappa B (NF-κB) pathway. DMNQ can also affect mitochondrial function, leading to a decrease in ATP production and an increase in N-(3-{[3-(dimethylamino)propyl]amino}propyl)nicotinamide di(2-butenedioate) production. DMNQ has been shown to induce apoptosis in various cell types, and it can also cause DNA damage and lipid peroxidation.

Advantages and Limitations for Lab Experiments

DMNQ has several advantages as a research tool, including its ability to induce oxidative stress in cells and its relatively simple synthesis. However, DMNQ also has several limitations, including its potential toxicity and its tendency to generate N-(3-{[3-(dimethylamino)propyl]amino}propyl)nicotinamide di(2-butenedioate) non-specifically. DMNQ should be used with caution in experiments, and appropriate controls should be included to ensure that any observed effects are due to DMNQ specifically.

Future Directions

There are several future directions for DMNQ research, including the development of more specific and less toxic analogs, the use of DMNQ in animal models of oxidative stress-related diseases, and the investigation of DMNQ's effects on specific signaling pathways and cellular processes. DMNQ has the potential to be a valuable tool for studying oxidative stress and related biological processes, and further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

DMNQ can be synthesized by the reaction of nicotinamide with 3-(dimethylamino)propylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide. The resulting intermediate can then be reacted with maleic anhydride to form the di(2-butenedioate) salt of DMNQ. The synthesis of DMNQ is relatively straightforward and can be performed on a large scale.

Scientific Research Applications

DMNQ has been used in a variety of scientific research applications, including studies on oxidative stress, mitochondrial function, and cellular signaling pathways. DMNQ is commonly used to induce oxidative stress in cells, which can lead to the activation of various signaling pathways and the induction of cellular responses. DMNQ has also been used to study the effects of oxidative stress on mitochondrial function, as it can directly affect the electron transport chain and lead to the production of N-(3-{[3-(dimethylamino)propyl]amino}propyl)nicotinamide di(2-butenedioate).